3-(1-(5-Methylisoxazole-3-carbonyl)piperidin-4-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C13H16N4O4/c1-8-6-10(15-21-8)12(19)16-4-2-9(3-5-16)17-11(18)7-14-13(17)20/h6,9H,2-5,7H2,1H3,(H,14,20)
• InChI Key: FOHUWNUZNYUZPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCC(CC2)N3C(=O)CNC3=O
• Molecular Formula: C13H16N4O4
• Molecular Weight: 292.29 g/mol

Description

Synthesis Analysis

Piperidines, which are part of the structure of this compound, are among the most important synthetic fragments for designing drugs. The use of esters of 3-oxocarboxylic acid instead of aldehyde resulted in a product containing four stereocenters. Moreover, the resulting piperidinol undergoes dehydration in an acidic environment to form 1,4,5,6-tetrahydropyridine.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine moiety, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The synthesis of piperidine-containing compounds, like this one, has been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Physical And Chemical Properties Analysis

The molecular weight of “3-(1-(5-Methylisoxazole-3-carbonyl)piperidin-4-yl)imidazolidine-2,4-dione” is 292.295.

Scientific Research Applications

Medicinal Chemistry and Drug Design

• Background : Piperidines are crucial building blocks for drug development. .

Inflammasome Inhibitors

• .

Broad-Spectrum Antiviral Agents

• .

Fast and Cost-Effective Synthesis Methods

• .

Future Directions

Piperidines and their derivatives play a significant role in the pharmaceutical industry. Therefore, the study and development of piperidine derivatives, like “3-(1-(5-Methylisoxazole-3-carbonyl)piperidin-4-yl)imidazolidine-2,4-dione”, could be a promising direction for future research.

Mechanism of Action

Piperidine Derivatives

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .